Cas no 1807144-01-9 (3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride)

• Product Name: 3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride
• CAS No: 1807144-01-9
• MF: C₆H₃BrClFO₃S
• MW: 289.506622552872
• CID: 4977049
• Update Time: 2025-06-08

3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride

• Inchi： 1S/C6H3BrClFO3S/c7-3-1-2-4(9)6(5(3)10)13(8,11)12/h1-2,10H
• InChI Key： KBQBDTYVOXXTOJ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=C1O)S(=O)(=O)Cl)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 278
• XLogP3: 2.9
• Topological Polar Surface Area: 62.8

Additional information on 3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride

Introduction to 3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride (CAS No. 1807144-01-9)

3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1807144-01-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of benzenesulfonyl chlorides, which are widely recognized for their versatile applications in the synthesis of active pharmaceutical ingredients (APIs) and other fine chemicals. The presence of both bromo and fluoro substituents, along with a hydroxyl group, makes this molecule a particularly interesting subject for further chemical exploration and functionalization.

The structural features of 3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride contribute to its reactivity and utility in synthetic chemistry. The sulfonyl chloride moiety is a well-known electrophile, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecular frameworks. Additionally, the bromo and fluoro substituents introduce additional sites for further functionalization, making this compound a valuable intermediate in the development of novel chemical entities.

In recent years, there has been a growing interest in the use of halogenated aromatic compounds in drug discovery and development. The halogen atoms, particularly bromine and fluorine, are known to enhance the metabolic stability and binding affinity of drug molecules. For instance, fluorine substitution has been shown to improve the bioavailability and pharmacokinetic properties of several FDA-approved drugs. Similarly, bromine can serve as a handle for further chemical modifications, allowing chemists to explore different structural motifs and biological activities.

The 3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride compound is particularly relevant in the context of designing kinase inhibitors, which are a major class of therapeutic agents used to treat various cancers and inflammatory diseases. Kinase inhibitors often require specific scaffolds that can interact with the active sites of these enzymes. The combination of hydroxyl, bromo, and fluoro groups in this molecule provides a versatile platform for designing such inhibitors. For example, the hydroxyl group can form hydrogen bonds with key residues in the enzyme active site, while the bromo and fluoro substituents can engage in hydrophobic interactions or participate in polar interactions.

Recent studies have highlighted the importance of 3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride in the synthesis of novel sulfonamide derivatives. Sulfonamides are a large class of heterocyclic compounds that have demonstrated broad biological activity, including antibacterial, antiviral, anti-inflammatory, and anticancer properties. The sulfonyl chloride functionality in this compound allows for easy introduction of sulfonamide linkages through nucleophilic aromatic substitution reactions. This reaction is highly regioselective and proceeds efficiently under mild conditions, making it an attractive method for generating sulfonamide-based drug candidates.

The pharmaceutical industry has increasingly relied on custom synthesis services to access specialized intermediates like 3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride. These intermediates are often critical for optimizing drug candidates during preclinical and clinical development. Custom synthesis ensures that researchers have access to high-purity compounds with well-defined properties, which is essential for rigorous testing and validation. Furthermore, advances in synthetic methodologies have enabled the production of these intermediates on larger scales, supporting the needs of industrial applications.

In addition to its pharmaceutical applications, 3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride has potential uses in materials science and agrochemicals. For instance, sulfonyl chlorides can be used to synthesize sulfonate-based polymers that exhibit unique properties such as water solubility and biodegradability. These polymers find applications in coatings, adhesives, and personal care products. Similarly, fluorinated aromatic compounds are increasingly being explored as components in crop protection agents due to their ability to enhance pest resistance and improve environmental safety.

The synthesis of 3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. A common synthetic route includes halogenation reactions followed by sulfonylation steps. The choice of reagents and reaction conditions is critical to achieving high yields and purity. For example, electrophilic aromatic substitution reactions can be used to introduce bromine at specific positions on the benzene ring before subsequent functionalization with fluorine or hydroxyl groups. The final step involves converting the hydroxyl group into a sulfonyl chloride using phosphorus oxychloride (POCl₃) or similar reagents.

Recent advancements in green chemistry have prompted researchers to develop more sustainable synthetic routes for compounds like 3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride. These methods aim to minimize waste generation, reduce energy consumption, and use environmentally benign solvents. For instance, catalytic processes that employ transition metal catalysts have been shown to improve reaction efficiency while reducing byproduct formation. Additionally, microwave-assisted synthesis has enabled faster reaction times under milder conditions compared to traditional heating methods.

The analytical characterization of 3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride is essential to ensure its quality and purity before use in downstream applications. Techniques such as nuclear magnetic resonance (NMR) spectroscopy (¹H NMR and ¹³C NMR), mass spectrometry (MS), and infrared spectroscopy (IR) are commonly employed for structural elucidation. Furthermore, high-performance liquid chromatography (HPLC) or gas chromatography-mass spectrometry (GC-MS) can be used for purity assessment.

In conclusion,3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride (CAS No. 1807144-01-9) is a versatile intermediate with significant potential in pharmaceutical research and industrial applications. Its unique structural features make it an excellent candidate for further functionalization through various synthetic methodologies. As our understanding of medicinal chemistry continues to evolve,3-Bromo-6-fluoro-2-hydroxybenzenesulfonyl chloride will likely play an increasingly important role in the discovery and development of new therapeutic agents.